Cas no 858226-74-1 (3-(2,3-dihydro-1H-inden-1-yl)oxolane-2,5-dione)

• Product Name: 3-(2,3-dihydro-1H-inden-1-yl)oxolane-2,5-dione
• CAS No: 858226-74-1
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• CID: 6025015
• PubChem ID: 83668633
• Update Time: 2025-10-29

3-(2,3-dihydro-1H-inden-1-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1H-inden-1-yl)oxolane-2,5-dione
• EN300-1838104
• 858226-74-1

• Inchi： 1S/C13H12O3/c14-12-7-11(13(15)16-12)10-6-5-8-3-1-2-4-9(8)10/h1-4,10-11H,5-7H2
• InChI Key： GZCDSHMYHWUMHU-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1C2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 216.078644241g/mol
• Monoisotopic Mass: 216.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4Ų

Additional information on 3-(2,3-dihydro-1H-inden-1-yl)oxolane-2,5-dione

Introduction to 3-(2,3-dihydro-1H-inden-1-yl)oxolane-2,5-dione (CAS No. 858226-74-1) in Modern Chemical Research

3-(2,3-dihydro-1H-inden-1-yl)oxolane-2,5-dione is a structurally unique compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. With the CAS number 858226-74-1, this molecule represents a fascinating blend of heterocyclic and cyclic structures, making it a promising candidate for further exploration in drug discovery and material science. The compound's intricate framework, featuring an indene moiety linked to an oxolane ring, suggests potential applications in the development of novel bioactive molecules.

The indene core of 3-(2,3-dihydro-1H-inden-1-yl)oxolane-2,5-dione is particularly noteworthy due to its ability to engage in various non-covalent interactions with biological targets. This feature has positioned the compound as a valuable scaffold for designing molecules with enhanced binding affinity and selectivity. Recent studies have highlighted the importance of indene derivatives in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

One of the most compelling aspects of 3-(2,3-dihydro-1H-inden-1-yl)oxolane-2,5-dione is its structural versatility. The presence of both the oxolane and indene moieties allows for diverse chemical modifications, enabling researchers to fine-tune the compound's properties for specific applications. This adaptability has made it a subject of interest in synthetic chemistry, where novel derivatives are being explored for their potential therapeutic effects.

In the realm of pharmaceutical research, 3-(2,3-dihydro-1H-inden-1-yl)oxolane-2,5-dione has been investigated for its potential role in addressing various therapeutic challenges. The compound's ability to interact with biological macromolecules has led to its examination as a lead compound in the development of small-molecule drugs. Preliminary studies have suggested that derivatives of this molecule may exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammatory disorders.

The oxolane ring in 3-(2,3-dihydro-1H-inden-1-yl)oxolane-2,5-dione contributes to its unique physicochemical properties, including solubility and metabolic stability. These characteristics are critical for ensuring that the compound remains effective throughout its intended biological pathway. The integration of the indene moiety further enhances its potential by providing additional sites for functionalization and interaction with biological targets.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-(2,3-dihydro-1H-inden-1-yl)oxolane-2,5-dione for their biological activity. Machine learning algorithms have been particularly useful in predicting how modifications to the molecule might affect its interactions with proteins and other biomolecules. This high-throughput approach has accelerated the discovery process and allowed researchers to identify promising candidates more rapidly than traditional methods alone.

The synthesis of 3-(2,3-dihydro-1H-inden-1-yl)oxolane-2,5-dione presents both challenges and opportunities for chemists. The need for precise control over reaction conditions to achieve high yields and purity is paramount. However, recent innovations in synthetic methodologies have made it increasingly feasible to produce complex molecules like this one on a scalable basis. These advancements are crucial for translating laboratory discoveries into viable therapeutic agents.

The potential applications of 3-(2,3-dihydro-1H-inden-1-yl)oxolane-2,5-dione extend beyond pharmaceuticals into other areas such as materials science. Its unique structural features make it an attractive candidate for developing novel polymers or functional materials with tailored properties. For instance, the compound's ability to form stable complexes with other molecules could be exploited in creating advanced coatings or adhesives with enhanced performance characteristics.

In conclusion, 3-(2,3-dihydro - 1 H - inden - 1 - yl ) ox o l an e - 2 , 5 - dione ( CAS No . 858226 - 74 - 1 ) represents a significant advancement in chemical research with broad implications for drug discovery and material science . Its unique structural features , combined with recent innovations in synthetic and computational chemistry , position it as a promising candidate for future investigations . As research continues to uncover new applications , this molecule is poised to play a pivotal role in shaping the future of chemical biology and pharmaceutical development .